2-(4-fluorophenyl)-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]acetamide
• InChI: InChI=1S/C20H23FN2O/c1-23-12-2-3-17-13-16(6-9-19(17)23)10-11-22-20(24)14-15-4-7-18(21)8-5-15/h4-9,13H,2-3,10-12,14H2,1H3,(H,22,24)
• InChI Key: PCYTWDHYJVJKAJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)CCNC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2O
• Molecular Weight: 326.4 g/mol
• CAS No.: 946311-65-5

Description

2-(4-fluorophenyl)-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C20H23FN2O and its molecular weight is 326.415. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A significant area of research focuses on the synthesis and characterization of quinoline derivatives, including the synthesis of new quinazolinone-based derivatives with potential as dual inhibitors for VEGFR-2 and EGFR tyrosine kinases. These compounds have shown potent cytotoxic activity against various human cancer cell lines, highlighting their potential as effective anti-cancer agents (Riadi et al., 2021).

Anticancer Activity

Research has also been conducted on the design and synthesis of quinazolinyl acetamides for their analgesic and anti-inflammatory activities, showing that certain derivatives exhibited significant analgesic and anti-inflammatory effects, suggesting their utility in medicinal applications (Alagarsamy et al., 2015).

Imaging Studies

Another application involves the use of specific derivatives for imaging studies, such as PET ligands for investigating kinetics in the monkey brain and in vitro and in vivo imaging of translocator protein in the infarcted rat brain. This research underscores the utility of these compounds in neurological studies and potential therapeutic applications (Yui et al., 2010).

Antimalarial Activity

Furthermore, derivatives of the mentioned compound have been synthesized and evaluated for their antimalarial activity, providing insights into structure-activity relationships and paving the way for the development of new antimalarial agents (Werbel et al., 1986).

Fluorescence Studies

The fluorescence properties of N-aryl-2-aminoquinolines, which are structurally related, have been investigated to understand the effect of hydrogen bonding, substituents, and excited-state intramolecular proton transfer on their fluorescence quantum yields. This research has implications for their use in biological applications and as fluorescent probes (Hisham et al., 2019).